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Chemical Identity & Metabolic Relationship

Delphinidin 3-glucoside (D3G) is an anthocyanin, a type of water-soluble flavonoid pigment. Its core

structure is the aglycone delphinidin attached to a glucose molecule [1]. Under physiological conditions (pH

7.4, 37°C), D3G is intrinsically unstable and rapidly degrades.

A major identified degradation product and metabolite is gallic acid (3,4,5-trihydroxybenzoic acid) [2]. The

degradation is surprisingly fast, with one study reporting a half-life of approximately 30 minutes for the

aglycone delphinidin in cell culture medium [2].

The following diagram outlines the metabolic relationship and the core experimental finding:
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Key Quantitative Data & Biological Activities

The table below summarizes selected quantitative data and biological activities for D3G and its metabolite,

gallic acid, from the search results.

Compound
Key Biological
Activity /
Parameter

Experimental
System / Context

Quantitative Result / Notes

Delphinidin
3-glucoside

EGFR Inhibition
[3]

In vitro enzyme
assay

IC₅₀ = 2.37 µM

Induction of
Apoptosis [3]

B-cell chronic
lymphocytic leukemia

(B-CLL) cells

Effective at 30-100 µM; acts via
caspase-3 activation

Phytoestrogen
Activity [3]

Binding to ERβ

receptor

IC₅₀ = 9.7 µM
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Compound
Key Biological
Activity /
Parameter

Experimental
System / Context

Quantitative Result / Notes

Antioxidant / Cell
Protection [2]

Cultured Human
Umbilical Vein

Endothelial Cells
(HUVECs)

Low, biologically relevant
concentrations (100 nM - 1 µM) are

protective and increase glutathione.
High concentrations (e.g., 100 µM)
can be cytotoxic/pro-oxidant.

Delphinidin
(Aglycone)

Degradation Rate
[2]

Phenol red-free

tissue culture
medium (pH 7.4,

37°C)

Half-life (t₁/₂) ~30 minutes

Gallic Acid Antioxidant / Cell
Protection [2]

Cultured Human

Umbilical Vein
Endothelial Cells

(HUVECs)

Shows a similar hormetic profile to

delphinidin: protective at low
concentrations (100 nM - 1 µM),

cytotoxic at high levels (100 µM).

Experimental Protocols & Methodologies

Here are detailed methodologies for key experiments relevant to studying D3G and gallic acid.

Protocol for Determining Degradation Kinetics and Metabolite
Identification [2]

This method is used to study the stability of delphinidin and identify its degradation products, like gallic

acid.

Sample Preparation: Incubate delphinidin (e.g., 100-200 µM) in an appropriate buffer or phenol red-

free tissue culture medium (pH 7.4) at 37°C.
Monitoring Degradation: Use a spectrophotometer to measure the absorbance at a specific

wavelength (e.g., λ=585 nm for delphinidin) every 10 minutes for the first hour, then hourly for up to 7
hours.

Metabolite Identification:
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Extraction: After incubation (e.g., 30 minutes), mix the sample with an equal volume of ice-cold

methanol containing 0.2% formic acid to precipitate proteins. Keep on ice for 1 hour, then
centrifuge (e.g., 10,000g for 5 min). Repeat the extraction on the pellet and combine all

supernatants.
Analysis: Reduce the combined supernatant volume by vacuum concentration (SpeedVac).

Resuspend the dried extract and analyze using Liquid Chromatography-Mass Spectrometry
(LC-MS/MS) in both positive and negative ion modes to identify compounds like gallic acid.

Protocol for Assessing Antioxidant/Cytoprotective Effects in Cell
Models [2]

This protocol is used to evaluate the hormetic effects (protective at low doses, toxic at high doses) of D3G,

delphinidin, and gallic acid.

Cell Culture: Use a relevant cell line, such as Human Umbilical Vein Endothelial Cells (HUVECs).

Culture cells in standard medium.
Compound Treatment: Prepare a range of concentrations of the test compounds (e.g., from 100 nM

to 100 µM). It is critical to use biologically relevant, low concentrations (nM to low µM) to observe
protective effects, as high concentrations (≥100 µM) often induce cytotoxicity.

Oxidative Stress Induction: Challenge the cells with an oxidative stressor after or during compound
treatment.

Viability/Protection Assay: Measure cell viability using an assay like MTT or a similar method.
Mechanistic Analysis: To investigate a potential mechanism, measure intracellular glutathione levels

using a commercial assay kit.

Troubleshooting Common Experimental Issues

Issue: Inconsistent Biological Activity

Cause & Solution: The most likely cause is the rapid degradation of delphinidin and the use
of inappropriately high concentrations [2].

Recommendation: Always prepare fresh stock solutions. Verify concentration and stability
under your specific experimental conditions (buffer, pH, temperature). Test a wide range of

concentrations, focusing on the low, physiologically relevant range (nM to µM).

Issue: Difficulty Detecting Expected Metabolites
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Cause & Solution: The degradation products may not be the parent anthocyanin. As the

search results indicate, the bioactivity of delphinidin may be mediated by its degradation
products, such as gallic acid [2].

Recommendation: When studying anthocyanins like D3G, design your analytical methods
(e.g., LC-MS/MS) to target not just the parent compound but also its common degradation

products, including gallic acid and other phenolic acids.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5610832/
https://www.smolecule.com/products/s592777?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2022.746881/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5610832/
https://www.medchemexpress.com/delphinidin-3-glucoside-chloride.html?srsltid=AfmBOoqcZty_lXtNjKqd3YG9_bL1hoxbgk_PfOWvtUDh0CMWC_s4_bw6
https://www.smolecule.com/products/b592777#delphinidin-3-glucoside-chloride-metabolite-identification-gallic-acid
https://www.smolecule.com/products/b592777#delphinidin-3-glucoside-chloride-metabolite-identification-gallic-acid
https://www.smolecule.com/products/b592777#delphinidin-3-glucoside-chloride-metabolite-identification-gallic-acid
https://www.smolecule.com/products/b592777#delphinidin-3-glucoside-chloride-metabolite-identification-gallic-acid
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s592777?utm_src=pdf-bulk
https://www.smolecule.com/products/s592777?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s592777?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

